2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one
2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one
Creatinine-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of creatinine by GC- or LC-mass spectrometry. Creatinine is synthesized in kidney, liver, and pancreas and transported in blood to muscle and brain where it is phosphorylated to phosphocreatine. Some free creatine in muscle is converted to creatinine. The amount of creatinine produced is proportional to muscle mass. In the absence of renal disease, the excretion rate of creatinine in humans is relatively constant. Thus, urinary creatinine is commonly used as a key benchmark for the normalization of a variety of urinary biomarkers. Serum creatinine levels are a useful indicator of renal function. Abnormal creatinine levels have been implicated in diabetes and in cardiovascular and circulatory diseases.
Brand Name:
Vulcanchem
CAS No.:
143827-20-7
VCID:
VC0020915
InChI:
InChI=1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1D3
SMILES:
CN1CC(=O)N=C1N
Molecular Formula:
C4H7N3O
Molecular Weight:
116.14 g/mol
2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one
CAS No.: 143827-20-7
Reference Standards
VCID: VC0020915
Molecular Formula: C4H7N3O
Molecular Weight: 116.14 g/mol
CAS No. | 143827-20-7 |
---|---|
Product Name | 2-Amino-3-(trideuteriomethyl)-4H-imidazol-5-one |
Molecular Formula | C4H7N3O |
Molecular Weight | 116.14 g/mol |
IUPAC Name | 2-amino-3-(trideuteriomethyl)-4H-imidazol-5-one |
Standard InChI | InChI=1S/C4H7N3O/c1-7-2-3(8)6-4(7)5/h2H2,1H3,(H2,5,6,8)/i1D3 |
Standard InChIKey | DDRJAANPRJIHGJ-FIBGUPNXSA-N |
Isomeric SMILES | [2H]C([2H])([2H])N1CC(=O)N=C1N |
SMILES | CN1CC(=O)N=C1N |
Canonical SMILES | CN1CC(=O)N=C1N |
Appearance | Assay:≥98% deuterated forms (d1-d3)A crystalline solid |
Description | Creatinine-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of creatinine by GC- or LC-mass spectrometry. Creatinine is synthesized in kidney, liver, and pancreas and transported in blood to muscle and brain where it is phosphorylated to phosphocreatine. Some free creatine in muscle is converted to creatinine. The amount of creatinine produced is proportional to muscle mass. In the absence of renal disease, the excretion rate of creatinine in humans is relatively constant. Thus, urinary creatinine is commonly used as a key benchmark for the normalization of a variety of urinary biomarkers. Serum creatinine levels are a useful indicator of renal function. Abnormal creatinine levels have been implicated in diabetes and in cardiovascular and circulatory diseases. |
Synonyms | 2-Amino-1,5-dihydro-1-(methyl-d3)-4H-imidazol-4-one; 1-(Methyl-d3)glycocyamidine; 1-(Methyl-d3)hydantoin-2-imide; 2-Amino-1-(methyl-d3)-1,5-dihydroimidazol-4-one; 2-Amino-1-(methyl-d3)imidazolin-4-one; NSC 13123-d3; TEGO Cosmo C 250-d3; |
PubChem Compound | 12205443 |
Last Modified | Nov 11 2021 |
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